Cas no 142060-05-7 (Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI))

Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI) structure
142060-05-7 structure
Product Name:Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI)
CAS No:142060-05-7
MF:C22H36O8
MW:428.516448020935
CID:139824
Update Time:2024-03-01

Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Grayanotoxane-2,3,5,6,10,14,16-heptol,6-acetate, (2b,3b,6b,14R)- (9CI)
    • 7,9a-Methano-9aH-cyclopenta[b]heptalene,grayanotoxane-2,3,5,6,10,14,16-heptol deriv.
    • Rhodomollein III
    • Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI)
    • (-)-Rhodomollein XI
    • Rhodomollein XI
    • Inchi: 1S/C22H36O8/c1-10(23)30-13-8-21-9-19(4,27)11(16(21)25)6-7-12(21)20(5,28)15-14(24)17(26)18(2,3)22(13,15)29/h11-17,24-29H,6-9H2,1-5H3/t11-,12+,13-,14-,15+,16-,17+,19-,20-,21+,22-/m1/s1
    • InChI Key: VNEMCNXMJWNLDK-UUEDXLEJSA-N
    • SMILES: CC(=O)O[C@H]1[C@@]2(C([C@H]([C@@H]([C@H]2[C@@](O)(C)[C@H]2[C@]3([C@H](O)[C@@H](CC2)[C@@](O)(C)C3)C1)O)O)(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • XLogP3: 0.0449999999999997
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd